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Compound of Interest

Compound Name: Boc-D-Phe-OH

Cat. No.: B558462

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for Boc-D-Phe-
OH (N-(tert-Butoxycarbonyl)-D-phenylalanine), a derivative of the amino acid D-phenylalanine
widely utilized in peptide synthesis and pharmaceutical research. While some safety data
sheets (SDS) indicate that Boc-D-Phe-OH is not classified as a hazardous substance, it is
imperative to handle all laboratory chemicals with appropriate caution.[1] This guide
summarizes key safety data, outlines handling procedures, and provides protocols for
managing potential exposure and spills.

Physicochemical and Toxicological Data

A clear understanding of the physical and chemical properties of Boc-D-Phe-OH is
fundamental to its safe handling. The following tables summarize key quantitative data.

Table 1: Physical and Chemical Properties
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Property Value Reference
Molecular Formula C14H19NO4 [1112][3]
Molecular Weight 265.30 g/mol [1103114]
Appearance White powder or fine 2]

crystalline powder

Melting Point 80-90°C

[2][6]

_ ] [0]20/D -25+1°, ¢ =1% in
Optical Rotation

[317]

ethanol
Storage Temperature 2-8°C [B1I51[7]
Water Solubility Insoluble [5]
Purity >99% [2]

Table 2: Toxicological Data Summary
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Endpoint Result Reference
Acute Toxicity No data available [11181I9]
_ _ o No data available; may cause
Skin Corrosion/Irritation o [1109]
skin irritation

Serious Eye Damage/Irritation May cause eye irritation [1119]
Respiratory or Skin ]

o No data available [11181I9]
Sensitization
Germ Cell Mutagenicity No data available (1118191

Carcinogenicity

No component of this product
present at levels greater than
or equal to 0.1% is identified
as a probable, possible or
confirmed human carcinogen
by IARC.

[1]

Reproductive Toxicity

No data available

[1181el

Hazard Identification and Safety Precautions

While not classified as hazardous under Regulation (EC) No. 1272/2008, Boc-D-Phe-OH may
cause irritation upon contact with the skin, eyes, or respiratory tract.[1][8][9] Ingestion may also
be harmful.[1][8][9] Therefore, adherence to standard laboratory safety protocols is essential.

Personal Protective Equipment (PPE):

o Eye Protection: Use safety glasses with side shields or goggles tested and approved under
appropriate government standards such as NIOSH (US) or EN 166 (EU).[1]

e Hand Protection: Handle with compatible chemical-resistant gloves (e.g., nitrile rubber).
Gloves must be inspected prior to use. Use proper glove removal technique to avoid skin
contact.[1]

o Body Protection: Wear a laboratory coat. The type of body protection should be selected
based on the concentration and amount of the dangerous substance at the specific
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workplace.[1]

» Respiratory Protection: Under normal use and with adequate ventilation, respiratory
protection is not typically required.[1] If dust is generated, a dust mask (e.g., N95) may be
appropriate.[3][7]

Handling and Storage:

e Handling: Avoid contact with skin and eyes.[8] Avoid formation of dust and aerosols.[3][9]
Provide appropriate exhaust ventilation at places where dust is formed.[1][8][9]

o Storage: Store in a cool, dry, and well-ventilated place.[1][8][9] Keep the container tightly
closed.[1][8][9] Recommended storage temperature is between 2-8°C.[3][5][7]

e Incompatible Materials: Avoid contact with strong oxidizing agents.[1][9]

Experimental Protocols
General Procedure for Safe Weighing and Handling of
Boc-D-Phe-OH

This protocol outlines the steps for safely weighing and preparing solutions of Boc-D-Phe-OH
to minimize exposure.
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Preparation

Don appropriate PPE:
Lab coat, gloves, safety glasses

Y

Prepare work area:
Ensure fume hood or ventilated enclosure is operational

Y

Gather materials:
Boc-D-Phe-OH, spatula, weigh boat, solvent, glassware

Weiﬁ,'hing

Carefully transfer desired amount of Boc-D-Phe-OH to weigh boat using a clean spatula

Y

Record the mass

Dissolution
\

Transfer the weighed solid to the appropriate glassware

Y

Add the desired solvent

\ 4

Gently swirl or stir to dissolve

Cleanup
\

Dispose of weigh boat and any contaminated materials in the appropriate waste container

Y

Clean the work area

Y

Remove and dispose of gloves properly

Y

Wash hands thoroughly
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Assess the Spill
(Size and Location)

Evacuate Immediate Area
(If necessary)

Don Appropriate PPE
(Gloves, safety glasses, lab coat, dust mask if needed)

i

Contain the Spill
(Prevent spreading)

i

Clean Up Spill

Cleanuvactions

Gently sweep up the powder

i

Shovel into a suitable, closed container

i

Avoid generating dust

v
Dispose of Waste

'

Decontaminate the Area

i

Report the Incident
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Hazard Identification
(Review SDS, Understand Potential Irritation)

Risk Assessment

(Evaluate Exposure Potential in Planned Experiment)

Implementation of Control Measures

Control Measures

Engineering Controls Administrative Controls Personal Protective Equipment (PPE)
(Fume Hood, Ventilation) (Safe Work Practices, Training) (Gloves, Goggles, Lab Coat)
\4
Emergency Preparedness
Emergency Actions

First Aid Procedures Spill Response
(Inhalation, Skin/Eye Contact, Ingestion) (Contain, Clean, Dispose)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Boc-D-Phe-OH: A Technical Guide to Safe Handling and
Precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b558462#boc-d-phe-oh-safety-and-handling-

precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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